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Compound of Interest

Compound Name: Columbianetin

CAS No.: 1147-29-1

Cat. No.: B075808

Get Quote

Chemical Profile & Hazard Identification
Columbianetin (CAS No. 3804-70-4) is a natural coumarin derivative found in Angelica

species.[1] While valuable for its anti-inflammatory and anti-platelet activities, it presents

specific handling challenges due to its biological activity and potential toxicity.

Critical Hazard Mechanism: As a furocoumarin derivative, Columbianetin possesses a planar

ring structure capable of intercalating with DNA. Although less phototoxic than its unsaturated

analogs (psoralens), it is classified as Acute Toxic (Oral) Category 4. Ingestion or mucosal

absorption can lead to systemic toxicity.

Physicochemical Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b075808#bc-rfq
https://www.benchchem.com/product/b075808/docs?utm_src=pdf-body#columbianetin-operational-safety-and-disposal-protocol
https://www.sigmaaldrich.com/JP/ja/product/supelco/phl80385
https://www.benchchem.com/product/b075808/docs?utm_src=pdf-body#columbianetin-operational-safety-and-disposal-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Operational Implication

CAS Number 3804-70-4
Unique identifier for waste

manifesting

Molecular Formula C₁₄H₁₄O₄
Organic composition suitable

for incineration

Physical State Solid (Crystalline powder)
High risk of dust generation;

requires HEPA filtration

Solubility Soluble in DMSO, Methanol
Liquid waste will likely be

solvent-based

Hazard Code H302 (Harmful if swallowed)
Zero-tolerance for

oral/mucosal exposure

Storage Class 11 (Combustible Solids)
Segregate from oxidizers;

store at 2–8°C

Strategic Safety Framework
Effective safety relies on engineering controls first, followed by PPE. The primary risk during

disposal is the generation of airborne particulates from the solid compound.

Engineering Controls[3]
Primary Containment: All weighing and transfer operations must occur within a Class II

Biological Safety Cabinet (BSC) or a certified chemical fume hood to prevent inhalation of

micro-particulates.

Static Control: Use anti-static weighing boats. Furocoumarins are often electrostatic; static

discharge can disperse the powder unexpectedly.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 or P100 respirator if working outside a hood (not recommended).

Dermal: Double-gloving with Nitrile (0.11 mm minimum). Latex is permeable to many organic

solvents used to dissolve Columbianetin.
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Ocular: Chemical splash goggles. Standard safety glasses offer insufficient protection

against airborne dust ingress.

Step-by-Step Disposal Procedures
The disposal strategy prioritizes the complete destruction of the furan ring system via high-

temperature incineration.

Workflow A: Solid Waste (Pure Substance)
Applicable to: Expired stocks, spilled powder, or residual solids.

Containment: Do not sweep dry powder. Dampen with a compatible solvent (e.g., ethanol) to

suppress dust, then collect.

Packaging: Transfer waste into a wide-mouth High-Density Polyethylene (HDPE) jar.

Labeling: Label as "Hazardous Waste - Toxic Solid, Organic, N.O.S. (Columbianetin)".[1][2]

[3][4]

Disposal Path: Stream to a licensed chemical incinerator equipped with an afterburner and

scrubber.

Workflow B: Liquid Waste (Mother Liquors/Solutions)
Applicable to: HPLC effluents, cell culture media, or dissolved stocks.

Segregation: Segregate based on the solvent carrier.

Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform.

Non-Halogenated: If dissolved in Methanol, DMSO, or Ethanol.

Quenching (Biological): If Columbianetin is present in cell culture media, treat the media as

Chemical Waste, not just biohazard. Autoclaving does not degrade the chemical structure

effectively; incineration is required.

Container: Use amber glass bottles to prevent photodegradation before disposal, although

degradation products are also treated as hazardous.
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Workflow C: Contaminated Debris
Applicable to: Weighing boats, pipette tips, gloves.

Collection: Place all solid debris into a dedicated "Solid Chemical Waste" drum lined with a

6-mil polyethylene bag.

Sharps: Contaminated needles or glass slides must go into a rigid red sharps container

labeled "Chemical Contaminated Sharps".

Visualized Disposal Decision Logic
The following diagram illustrates the decision matrix for segregating Columbianetin waste

streams to ensure regulatory compliance and safety.
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Caption: Operational workflow for segregating and routing Columbianetin waste streams to

the appropriate incineration path.
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In the event of an accidental release, immediate containment is necessary to prevent

environmental contamination and personnel exposure.

Scenario Response Protocol

Dry Powder Spill

1. Evacuate area of non-essential personnel.2.

Don PPE (Nitrile gloves, N95, Goggles).3.

Cover spill with a paper towel dampened with

Ethanol (prevents dust).4. Wipe up and place in

hazardous waste bag.

Liquid Spill

1. Absorb with inert material (Vermiculite or

Universal Spill Pads).2. Do NOT use

combustible materials like sawdust if the solvent

is an oxidizer.3. Clean surface with soap and

water; collect rinsate as hazardous waste.

Skin Contact

1. Immediately wash with soap and copious

water for 15 minutes.2. Remove contaminated

clothing.3.[5][2] Seek medical attention if

irritation persists (Reference SDS).

Regulatory Compliance (US Focus)
While Columbianetin is not explicitly listed on the EPA "P" or "U" lists (unlike its parent

structure Coumarin, U058), it must be managed as Hazardous Waste due to its toxicity profile.

RCRA Classification: If not listed, apply the Toxicity Characteristic rule. Due to the H302

classification, the "Generator Knowledge" clause mandates treating it as toxic waste.

Sewer Ban: Under no circumstances should Columbianetin be discharged into the

municipal sewer system (Clean Water Act compliance).

Manifesting: Use the proper shipping name UN2811, Toxic solid, organic, n.o.s.[6]

(Columbianetin) for transport to the disposal facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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